7-Bromo-4-trifluoromethylcoumarin

• Molecular Formula: C10H4BrF3O2
• Molecular Weight: 293.04 g/mol
• IUPAC Name: 7-bromo-4-(trifluoromethyl)chromen-2-one
• InChI: InChI=1S/C10H4BrF3O2/c11-5-1-2-6-7(10(12,13)14)4-9(15)16-8(6)3-5/h1-4H
• InChI Key: CMOPCJXADWNLNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)OC(=O)C=C2C(F)(F)F

Description

7-Bromo-4-trifluoromethylcoumarin is a useful research compound. Its molecular formula is C10H4BrF3O2 and its molecular weight is 293.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 48% HBr (4.5 g, 26.7 mmol) (3 mL) containing 7-amino-4-trifluoromethylcoumarin (Aldrich) (2.0 g, 8.8 mmol) at -10° C. was added NaNO2 (670 mg in 1 mL of H2O) then Cu powder 35 mg was added. The reaction mixture was stirred at r.t. for 30 min., then heated to 100° C. for 30 min. The reaction mixture was cooled to 0° C. and H2O (25 mL) was added. The mixture was extracted with EtOAc (400 mL) and the combined organic phase was washed with brine (200 mL) dried over MgSO4 and evaporated. The crude solid was purified by chromatography on silica gel using hexane:EtOAc 8:2 as eluent, to give 1.5 g (58%) of the title compound as a white solid.